Cas no 273722-75-1 (3-(Cyclopentyloxy)benzaldehyde)

• Product Name: 3-(Cyclopentyloxy)benzaldehyde
• CAS No: 273722-75-1
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• MDL: MFCD04037397
• CID: 892560
• PubChem ID: 819981
• Update Time: 2025-07-18

3-(Cyclopentyloxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Cyclopentyloxy)benzaldehyde
• AKOS BC-2526
• CHEMBRDG-BB 4002831
• TIMTEC-BB SBB010832
• 3-(cyclopentyloxy)benzaldehyde(SALTDATA: FREE)
• 3-cyclopentyloxybenzaldehyde
• 3-Cyclopentyloxy-benzaldehyde
• MFCD04037397
• BS-37454
• 273722-75-1
• SCHEMBL3893959
• EN300-51511
• AKOS000192043
• DTXSID90356144
• YKA72275
• WWUQYSHWTLWESE-UHFFFAOYSA-N
• Z295452954
• C78114

• MDL： MFCD04037397
• Inchi： 1S/C12H14O2/c13-9-10-4-3-7-12(8-10)14-11-5-1-2-6-11/h3-4,7-9,11H,1-2,5-6H2
• InChI Key： WWUQYSHWTLWESE-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=O)C=1)C1CCCC1

Computed Properties

• Exact Mass: 190.09900
• Monoisotopic Mass: 190.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.119
• Boiling Point: 314.7°C at 760 mmHg
• Flash Point: 141.4°C
• Refractive Index: 1.574
• PSA: 26.30000
• LogP: 2.82050

3-(Cyclopentyloxy)benzaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(Cyclopentyloxy)benzaldehyde

Comprehensive Overview of 3-(Cyclopentyloxy)benzaldehyde (CAS No. 273722-75-1): Properties, Applications, and Industry Insights

3-(Cyclopentyloxy)benzaldehyde (CAS No. 273722-75-1) is a specialized organic compound gaining attention in pharmaceutical and fine chemical industries due to its unique structural features. This cyclopentyl ether-substituted benzaldehyde derivative serves as a versatile intermediate, particularly in the synthesis of bioactive molecules. With the growing demand for high-purity chemical intermediates, researchers are increasingly exploring its potential in drug discovery pipelines.

The compound's molecular structure combines a benzaldehyde core with a cyclopentyloxy moiety, creating distinct electronic and steric properties that make it valuable for structure-activity relationship (SAR) studies. Recent literature highlights its utility in developing small molecule therapeutics, especially in areas like kinase inhibitors and GPCR modulators - two of the most searched topics in medicinal chemistry forums and AI-powered research tools.

From a synthetic chemistry perspective, 3-(Cyclopentyloxy)benzaldehyde offers several advantages. Its electron-rich aromatic system allows for diverse functionalization, while the cyclopentyl group provides optimal lipophilicity for drug-like properties. These characteristics align with current industry trends favoring fragment-based drug design and property-driven synthesis, as evidenced by frequent searches for these terms in scientific databases.

Quality specifications for CAS 273722-75-1 typically include ≥98% purity by HPLC, with strict controls on residual solvents and heavy metals. Analytical methods such as GC-MS and NMR spectroscopy are commonly employed for characterization - techniques frequently queried by quality control professionals in online technical forums. The compound's physical properties (white to off-white crystalline powder, melting point range 85-88°C) make it suitable for standard laboratory handling procedures.

In regulatory contexts, proper documentation of 3-(Cyclopentyloxy)benzaldehyde synthesis and handling follows ICH guidelines, another highly searched term among compliance officers. While not classified as hazardous under current systems, material safety data sheets recommend standard organic compound precautions - a topic generating consistent search volume in laboratory safety resources.

The commercial availability of 3-(Cyclopentyloxy)benzaldehyde has expanded significantly, with suppliers offering quantities from gram to kilogram scale. Procurement specialists often search for custom synthesis services and scale-up capabilities for this material, reflecting growing application needs. Storage recommendations (2-8°C under inert atmosphere) align with best practices for aldehyde stability, another common technical search query.

Emerging research directions include exploring its use in catalyzed cross-coupling reactions and as a building block for functional materials. These applications correspond to trending topics in scientific literature and patent filings. The compound's structure-property relationships continue to be investigated through computational modeling approaches, combining experimental data with AI-driven molecular predictions - a cutting-edge area generating substantial online discussion.

For synthetic chemists, the preparation of 3-(Cyclopentyloxy)benzaldehyde typically involves Williamson ether synthesis followed by selective formylation. Process chemists frequently search for optimized synthetic routes and green chemistry alternatives for such transformations, indicating strong industry interest in sustainable production methods.

Analytical challenges associated with CAS 273722-75-1 include distinguishing potential isomers and monitoring degradation products. These quality control aspects generate regular search traffic in chromatography forums, particularly regarding HPLC method development for similar compounds. Stability studies suggest the material maintains integrity under recommended storage conditions, though like most aldehydes, it may show sensitivity to oxidative conditions.

The intellectual property landscape surrounding 3-(Cyclopentyloxy)benzaldehyde includes patents covering its use in various therapeutic applications. Legal professionals often search for compound patent status information, while researchers investigate its generic synthesis pathways - both representing significant search volumes in chemical intelligence platforms.

From a market perspective, demand for high-value chemical intermediates like 3-(Cyclopentyloxy)benzaldehyde continues to grow, driven by pharmaceutical R&D expansion. Business analysts track searches for specialty chemicals market trends and API intermediate sourcing, reflecting commercial interest in such compounds. Current pricing models typically reflect its custom synthesis nature and pharmaceutical-grade purity requirements.

Environmental considerations for 273722-75-1 include standard organic compound disposal protocols, with increasing attention to waste minimization strategies in chemical processes - a hot topic in sustainable chemistry circles. Life cycle assessment approaches, another frequently searched concept, are being applied to similar compounds to optimize environmental footprints.

In educational contexts, 3-(Cyclopentyloxy)benzaldehyde serves as an excellent case study for retrosynthetic analysis and protective group strategies, concepts generating steady search volume in chemistry pedagogy resources. Its balanced molecular complexity makes it suitable for advanced organic chemistry coursework and research methodology training.

Future prospects for CAS 273722-75-1 include potential applications in material science and catalysis, areas showing increased research activity. The compound's structural features may enable development of novel functional polymers or ligand systems, subjects gaining traction in scientific literature searches. Continued investigation of its structure-activity profiles will likely reveal additional utility in medicinal chemistry applications.